2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide, commonly known as BCA, is a heterocyclic organic compound. BCA is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. In recent years, BCA has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent for the treatment of various diseases, including cancer.
Scientific Research Applications
Synthesis and Characterization
- One-step Synthesis and Characterization : A study outlined the one-step synthesis and characterization of isomeric compounds related to the query chemical, focusing on their molecular structures through HRMS, NMR, and X-ray diffraction analyses. This research highlights the importance of understanding the structural aspects of similar compounds for potential applications in materials science and pharmaceuticals (Lu & He, 2012).
Biological Activities
- Antifertility, Analgesic, and Anti-inflammatory Activities : Another study on furoquinoline derivatives, which share a core structural motif with the query compound, demonstrated significant biological activities. This includes the identification of a compound with potent anti-inflammatory properties, underscoring the potential therapeutic applications of similar compounds in treating inflammation and pain (Sharada, Ratna, & Rao, 1987).
Structural and Chemical Properties
- Structural Aspects of Amide Containing Derivatives : Research into amide-containing isoquinoline derivatives provides insight into their crystal structures and chemical behaviors. Such studies are crucial for the development of new materials with specific optical or chemical properties, with potential applications in sensor technology, drug delivery, and molecular engineering (Karmakar, Sarma, & Baruah, 2007).
Potential for Drug Development
- Phosphodiesterase 4 Inhibition : Research on novel phosphodiesterase 4 (PDE4) inhibitors, although not directly related to the specific compound , illustrates the potential pharmaceutical applications of structurally similar compounds. Such studies could inform the development of new drugs targeting pulmonary diseases, leveraging the chemical frameworks shared with the query compound (Villetti et al., 2015).
properties
IUPAC Name |
2-(3-benzoyl-6-chloro-4-oxoquinolin-1-yl)-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19ClN2O4/c1-32-19-9-5-8-18(13-19)27-23(29)15-28-14-21(24(30)16-6-3-2-4-7-16)25(31)20-12-17(26)10-11-22(20)28/h2-14H,15H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBOJQPQWOWLZNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)Cl)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-benzoyl-6-chloro-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.